Cas no 2227835-72-3 (tert-butyl N-{2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• CAS No: 2227835-72-3
• MF: C₁₄H₁₈F₃NO₃
• MW: 305.292834758759
• CID: 6292569
• PubChem ID: 165752233
• Update Time: 2025-05-21

tert-butyl N-{2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• 2227835-72-3
• tert-butyl N-{2-methyl-4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
• EN300-1885936

• Inchi： 1S/C14H18F3NO3/c1-8-7-9(11(19)14(15,16)17)5-6-10(8)18-12(20)21-13(2,3)4/h5-7,11,19H,1-4H3,(H,18,20)/t11-/m0/s1
• InChI Key： NIWUTVBXZDGYRZ-NSHDSACASA-N
• SMILES： FC([C@H](C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 305.12387792g/mol
• Monoisotopic Mass: 305.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Tert-butyl N-{2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate: A Comprehensive Overview

The compound with CAS No 2227835-72-3, known as tert-butyl N-{2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate, is a complex organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and chemical synthesis.

The molecular structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a phenyl ring substituted with a hydroxyethyl group. The stereochemistry at the hydroxyethyl group is specified as (1S), indicating a specific spatial arrangement that may influence the compound's reactivity and biological activity. The presence of multiple fluorine atoms in the trifluoroethyl group introduces unique electronic properties, making this compound an interesting subject for research in fluorinated pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its fluorinated structure contributes to enhanced lipophilicity and stability, which are desirable properties in drug design. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

In terms of synthesis, tert-butyl N-{2-methyl-4-(1S)-trifluoroethylphenyl}carbamate can be prepared through a variety of organic reactions, including nucleophilic substitutions and carbonyl condensations. The stereochemistry at the hydroxyethyl group is typically controlled during the synthesis process to ensure the desired configuration for subsequent applications.

The compound's stability under various conditions has been extensively studied. Its resistance to hydrolysis and oxidation makes it suitable for use in diverse chemical environments. Additionally, its solubility properties have been optimized for compatibility with biological systems, further enhancing its potential in pharmacological applications.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its impact on ecosystems. Research indicates that it undergoes biodegradation under specific conditions, minimizing its environmental footprint when used responsibly.

In conclusion, tert-butyl N-{2-methyl-4-(1S)-trifluoroethylphenyl}carbamate represents a valuable addition to the arsenal of advanced chemical compounds available for research and development. Its unique structure and favorable properties position it as a promising candidate for future innovations in pharmaceuticals and related fields.